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Compound of Interest

Compound Name: 2-Hydroxypropyl acrylate

Cat. No.: B1219563

This technical guide provides a comprehensive overview of the isomers of 2-hydroxypropyl
acrylate (2-HPMA), primarily targeting researchers, scientists, and professionals in drug
development. This document delves into the chemical and physical characteristics, synthesis,
and toxicological profiles of the main isomers found in commercial 2-HPMA.

Introduction to 2-Hydroxypropyl Acrylate and its
Isomers

2-Hydroxypropyl acrylate is a key monomer utilized in the synthesis of various polymers.
Commercial-grade 2-HPMA is not a single compound but rather a mixture of two structural
isomers: 2-hydroxypropyl acrylate (major component) and 1-hydroxypropan-2-yl acrylate
(also referred to as 1-methyl-2-hydroxyethyl acrylate)[1][2]. The typical ratio of these isomers in
commercial products is approximately 75-80% 2-hydroxypropyl acrylate and 20-25% 1-
hydroxypropan-2-yl acrylate[1][2].

The presence of both a hydroxyl and an acrylate group in their structures imparts valuable
properties to the resulting polymers, including hydrophilicity, improved adhesion, and sites for
cross-linking[3]. These characteristics make them suitable for a wide range of applications,
including the manufacturing of thermosetting coatings, adhesives, textiles, and biomedical
hydrogels[3][4][5].

Physicochemical Characteristics
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The isomers of 2-hydroxypropyl acrylate are clear, colorless to light-yellow liquids with a
sweetish, solvent-like odor[4]. While many reported physical and chemical properties pertain to
the commercial mixture, this section aims to distinguish between the individual isomers where
possible.

Comparative Data of 2-HPMA Isomers and the
Commercial Mixture
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2-Hydroxypropyl 1-Hydroxypropan- Commercial
Property .
acrylate 2-yl acrylate Mixture
2-hydroxypropyl prop-  1-hydroxypropan-2-yl
IUPAC Name Y YPIORYLPIOP Y YPIop Y Mixture
2-enoate prop-2-enoate
beta-Hydroxypropyl
acrylate, 1,2- 2-hydroxy-1- Propylene glycol
Synonyms )
Propanediol, 1- methylethyl acrylate monoacrylate
acrylate
CAS Number 999-61-1 2918-23-2 25584-83-2
Molecular Formula CeH1003 CeéH1003 CéH1003
Molecular Weight 130.14 g/mol [6] 130.14 g/mol 130.14 g/mol [5][7]
77 °C at 5 mmHg,
Boiling Point 70 °C at 2 mmHg[4] - 205.7 °C at 1013
hPa[1][7]
) 1.044 - 1.049 g/cm? at
Density 1.05g/cm3 at 25 °C[4] -

25 °C[1][7]

Refractive Index

1.4470 at 20 °C[4]

1.445 at 20 °C

Flash Point

97 °C (closed cup)[?]

99 °C (closed cup)[7]

307 g/L at 25 °C

Water Solubility Miscible[4] - (considered miscible)
[1]

log Kow

(Octanol/Water 0.35[4] - 0.35[1]

Partition Coefficient)

Synthesis and Experimental Protocols

The industrial synthesis of 2-hydroxypropyl acrylate isomers involves the reaction of acrylic
acid with propylene oxide[4]. This reaction typically yields a mixture of the two isomers. The
synthesis of the individual, pure isomers would require specific synthetic routes or efficient
separation of the mixture.
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General Synthesis of 2-HPMA Isomer Mixture

The reaction is catalyzed by various compounds, including tertiary amines, quaternary
ammonium salts, and metal salts[4]. The process generally involves the ring-opening of the
propylene oxide epoxide by acrylic acid.

Logical Workflow for Synthesis:

General Synthesis of 2-HPMA Isomers

Catalyst
(e.g., Tertiary Amine, Metal Salt)

Reaction Vessel
(Controlled Temperature)

Crude Product

Acrylic Acid + Propylene Oxide

(Mixture of Isomers, Catalyst, Unreacted Starting Materials)

Purification >
(e.q., Distillation

Final Product

(Mixture of 2-HPMA Isomers)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-HPMA isomers.
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Experimental Protocol for Synthesis (General)

Charging the Reactor: A reaction vessel equipped with a stirrer, thermometer, and reflux
condenser is charged with acrylic acid and a suitable polymerization inhibitor (e.g.,
hydroquinone).

Addition of Catalyst: The catalyst is added to the reactor.

Addition of Propylene Oxide: Propylene oxide is slowly added to the reaction mixture while
maintaining a controlled temperature to manage the exothermic reaction.

Reaction: The mixture is stirred at a specific temperature for a set period to ensure complete
reaction.

Purification: The crude product is then purified, typically by vacuum distillation, to remove
unreacted starting materials, catalyst, and byproducts.

Analytical Separation of Isomers

The separation and quantification of the 2-hydroxypropyl acrylate and 1-hydroxypropan-2-yl

acrylate isomers are typically achieved using chromatographic techniques.

Experimental Protocol for HPLC Separation:

Instrumentation: A standard High-Performance Liquid Chromatography (HPLC) system with
a UV detector.

Column: A reverse-phase C18 column is commonly used]8].

Mobile Phase: A mixture of acetonitrile and water, often with a small amount of acid (e.qg.,
phosphoric acid or formic acid for MS compatibility), is used as the mobile phase[8].

Detection: UV detection at a wavelength of around 210 nm.
Procedure:

o Prepare a standard solution of the 2-HPMA isomer mixture in the mobile phase.
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o Inject the sample onto the HPLC column.
o Elute the isomers using the specified mobile phase composition and flow rate.

o Detect the separated isomers using the UV detector. The two isomers will have distinct
retention times, allowing for their quantification.

Experimental Workflow for Analytical Characterization:

Analytical Workflow for 2-HPMA Isomer Characterization

i 2-HPMA Isomer Mixture l

| High-Performance Liquid Chromatography (HPLC) | Gas Chromatography-Mass Spectrometry (GC-MS)

Quantlflcatlon of Isomer Ratio Isomer Separauon

| Nuclear Magnetic Resonance (NMR) Spectroscopy

Structural Identification

Click to download full resolution via product page

Caption: Workflow for the analytical characterization of 2-HPMA isomers.

Toxicological Profile

The toxicological data for 2-hydroxypropyl acrylate primarily pertains to the isomer mixture.
The acute toxicity is considered moderate, and it is a known skin and eye irritant[1].

Acute Toxicity
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Route of Exposure  Species LD50 / LC50 Reference
Oral Rat 820 mg/kg bw [1]
Dermal Rabbit 306 mg/kg bw [1]

No deaths at
Inhalation Rat saturated vapor for 8 [1]

hours

Irritation and Sensitization

2-Hydroxypropyl acrylate is classified as a severe skin irritant[1]. Direct contact can cause
redness, pain, and blisters[7]. It is also a severe eye irritant, with the potential to cause corneal
injury[1]. Furthermore, there is evidence to suggest that it can act as a skin sensitizer[1][2].

Metabolism

Specific metabolism studies on the individual isomers of 2-hydroxypropyl acrylate are limited.
However, by analogy with other acrylates like 2-hydroxyethyl acrylate (HEA), the primary
metabolic pathway is expected to be hydrolysis of the ester bond by carboxylesterases to form
acrylic acid and propylene glycol[9]. A minor pathway may involve conjugation with
glutathione[9].

Logical Diagram of Postulated Metabolic Fate:

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://hpvchemicals.oecd.org/UI/handler.axd?id=111B29E4-9795-4945-BC43-A34FBD00BFB5
https://hpvchemicals.oecd.org/UI/handler.axd?id=111B29E4-9795-4945-BC43-A34FBD00BFB5
https://hpvchemicals.oecd.org/UI/handler.axd?id=111B29E4-9795-4945-BC43-A34FBD00BFB5
https://www.benchchem.com/product/b1219563?utm_src=pdf-body
https://hpvchemicals.oecd.org/UI/handler.axd?id=111B29E4-9795-4945-BC43-A34FBD00BFB5
https://adakem.com/wp-content/uploads/2023/09/2-HydroxyPropyl-Acrylate.pdf
https://hpvchemicals.oecd.org/UI/handler.axd?id=111B29E4-9795-4945-BC43-A34FBD00BFB5
https://hpvchemicals.oecd.org/UI/handler.axd?id=111B29E4-9795-4945-BC43-A34FBD00BFB5
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2867&id2=5368
https://www.benchchem.com/product/b1219563?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Hydroxypropyl-acrylate
https://pubchem.ncbi.nlm.nih.gov/compound/Hydroxypropyl-acrylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Postulated Metabolic Fate of 2-HPMA Isomers

2-HPMA Isomers

Ester Hydrolysis Glutathione Conjugation
(Carboxylesterases) (Minor Pathway)

Acrylic Acid + Propylene Glycol Mercapturic Acid Derivatives

Excretion

Click to download full resolution via product page

Caption: Postulated metabolic pathways for 2-HPMA isomers.

Signaling Pathways

Currently, there is a lack of specific information in the public domain detailing the direct
interaction of 2-hydroxypropyl acrylate isomers with specific cellular signaling pathways. The
observed toxicity is primarily attributed to the reactive nature of the acrylate moiety, which can
lead to non-specific cellular damage through Michael addition reactions with cellular
nucleophiles like proteins and glutathione. This can induce oxidative stress and inflammatory
responses. However, a specific signaling cascade that is a primary target has not been
elucidated.

Future research in this area would be valuable to understand the molecular mechanisms
underlying the toxicity and sensitizing potential of these compounds. A logical approach to
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investigating these effects is outlined below.

Logical Workflow for Investigating Cellular Effects:

Investigative Workflow for Cellular Effects of 2-HPMA Isomers

In Vitro Cell Exposure
(e.g., Keratinocytes, Hepatocytes)

| |

Cytotoxicity Assay: Oxidative Stress Marker: Inflammatory Markers Transcriptomic Analysis Proteomic Analysis
(e.g., MTT, LDH) (e.q., ROS, GSH levels e.qg., Cytokine Profilin: e.q., RNA-Seq e.g., Mass Spectromets

Bioinformatic Pathway Analysis

Hypothesis Generation on
Affected Signaling Pathways

Click to download full resolution via product page

Caption: A logical workflow for investigating the cellular and molecular effects of 2-HPMA
isomers.

Conclusion

The isomers of 2-hydroxypropyl acrylate are important industrial chemicals with a range of
applications. While their general characteristics as a mixture are well-documented, a deeper
understanding of the distinct properties and biological effects of the individual isomers is an
area that warrants further investigation. This guide provides a summary of the current
knowledge and highlights the need for more detailed research into their specific toxicological
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profiles and interactions with cellular systems. Such information will be crucial for a more
refined risk assessment and the development of safer materials and handling practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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